1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine

• IUPAC Name: 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine
• InChI: InChI=1S/C19H31N3O/c1-22-17(9-11-21-22)19-16(10-12-23-19)13-20-18(15-7-4-8-15)14-5-2-3-6-14/h9,11,14-16,18-20H,2-8,10,12-13H2,1H3/t16-,18?,19+/m0/s1
• InChI Key: HNKIHQOZEJVFCY-DDPXNHEPSA-N
• Canonical SMILES: CN1C(=CC=N1)C2C(CCO2)CNC(C3CCCC3)C4CCC4
• Isomeric SMILES: CN1C(=CC=N1)[C@H]2[C@@H](CCO2)CNC(C3CCCC3)C4CCC4
• Molecular Formula: C19H31N3O
• Molecular Weight: 317.5 g/mol

Description

1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine is a complex organic compound with a unique structure that includes cyclobutyl, cyclopentyl, oxolane, and methylpyrazol moieties. This compound finds its significance in various fields such as chemistry, biology, and medicine due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine involves several steps, starting with the preparation of intermediate compounds. The key reactions include cyclization, amination, and condensation.

• Cyclobutyl Formation: : Starting from a suitable precursor like butadiene, cyclization can be achieved under specific catalytic conditions to form the cyclobutyl ring.

• Cyclopentyl Formation: : Cyclopentyl derivatives can be synthesized via similar methods, starting from a pentadiene precursor.

• Oxolane Ring Introduction: : The oxolane ring is typically introduced through the reaction of a suitable diol with an epoxide under acidic or basic conditions.

• Pyrazolyl Introduction: : The methylpyrazol group is introduced through the reaction of a suitable pyrazole derivative with an appropriate electrophile.

• Final Condensation: : The final step involves the condensation of all intermediate compounds under optimized reaction conditions, such as a controlled temperature and specific catalysts.

Industrial Production Methods

Industrial production of this compound follows a similar route but on a larger scale, with optimized reaction conditions and the use of continuous flow reactors to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine can undergo various types of reactions including:

• Oxidation: : This compound can be oxidized to form corresponding oxides, using reagents like KMnO4 or H2O2.

• Reduction: : Reduction reactions may include hydrogenation using H2 over Pd/C.

• Substitution: : Nucleophilic substitution reactions are possible, especially at the pyrazolyl and cyclopentyl moieties.

Common Reagents and Conditions

• Oxidizing Agents: : KMnO4, H2O2.

• Reducing Agents: : H2/Pd, NaBH4.

• Catalysts: : Transition metal catalysts for cyclization and hydrogenation.

Major Products

• Oxidation Products: : Corresponding oxides and alcohols.

• Reduction Products: : Saturated derivatives.

• Substitution Products: : Derivatives with modified functional groups.

Scientific Research Applications

Chemistry

This compound serves as a crucial intermediate in the synthesis of more complex organic molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methods.

Biology

In biological research, it acts as a probe for studying enzyme interactions and understanding metabolic pathways involving similar structures.

Medicine

This compound is investigated for its potential pharmacological properties, including its use as a lead compound in drug development for its unique binding properties and biological activity.

Industry

In the industrial sector, it is employed in the synthesis of specialty chemicals and advanced materials due to its robust chemical stability and reactivity.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. In medicinal chemistry, it targets specific enzymes or receptors, modulating their activity through binding interactions. The oxolane and pyrazolyl groups often play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 1-cyclopropyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine

• 1-cyclobutyl-1-cyclohexyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine

• 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylimidazol-3-yl)oxolan-3-yl]methyl]methanamine

Uniqueness

Compared to these similar compounds, 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine stands out due to its specific combination of the cyclobutyl and cyclopentyl rings with the oxolane and methylpyrazol moieties, which confer unique chemical properties and potential biological activities.

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